Cas no 112028-42-9 (Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI))
![Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) structure](https://www.kuujia.com/scimg/cas/112028-42-9x300.png)
112028-42-9 structure
Product Name:Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)
CAS No:112028-42-9
Molecular Formula:C33H41N5O16
Molecular Weight:763.702540000001
CID:153762
PubChem ID:130698
Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) Properties
Names and Identifiers
-
- Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)
- ethyleneglycol bis(succinimidyl succinate)hydroxyethylethylenediamine triacetic acid
- Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)...
- Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-di
- Egs-hed3A
- Glycine, N-(2-(bis(carboxymethyl)amino)-3-(4-((((4-(2-(4-(2,5-dihydro-2,5-dioxy-1H-pyrrol-1-yl)-1,4-dioxobutoxy)ethoxy)-1,4-dioxobutyl)amino)acetyl)amino)phenyl)propyl)-N-(2-hydroxyethyl)-, (S)-
- N-{(2S)-2-[bis(carboxymethyl)amino]-3-[4-({N-[4-(2-{[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4-oxobutanoyl]oxy}ethoxy)-4-oxobutanoyl]glycyl}amino)
- 112028-42-9
- 2-[[(2S)-2-[bis(carboxymethyl)amino]-3-[4-[[2-[[4-[2-[4-(2,5-dioxopyrrol-1-yl)-4-oxobutanoyl]oxyethoxy]-4-oxobutanoyl]amino]acetyl]amino]phenyl]propyl]-(2-hydroxyethyl)amino]acetic acid
- DTXSID60920654
- N-{2-[Bis(carboxymethyl)amino]-3-[4-({N-[4-(2-{[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4-oxobutanoyl]oxy}ethoxy)-1-hydroxy-4-oxobutylidene]glycyl}amino)phenyl]propyl}-N-(2-hydroxyethyl)glycine
-
- InChIKey: YVWHQQRSCBAMFB-UHFFFAOYSA-N
- Inchi: InChI=1S/C33H41N5O16/c39-12-11-36(18-29(45)46)17-23(37(19-30(47)48)20-31(49)50)15-21-1-3-22(4-2-21)35-25(41)16-34-24(40)5-9-32(51)53-13-14-54-33(52)10-8-28(44)38-26(42)6-7-27(38)43/h1-4,6-7,23,39H,5,8-20H2,(H,34,40)(H,35,41)(H,45,46)(H,47,48)(H,49,50)
- SMILES: OCCN(CC(N(CC(=O)O)CC(=O)O)CC1C=CC(NC(CNC(CCC(OCCOC(CCC(N2C(=O)C=CC2=O)=O)=O)=O)=O)=O)=CC=1)CC(=O)O
Computed Properties
- Exact Mass: 763.25493
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 18
- Rotatable Bond Count: 27
- Monoisotopic Mass: 763.25483024g/mol
- Heavy Atom Count: 54
- Complexity: 1390
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -7.1
- Topological Polar Surface Area: 304Ų
Experimental Properties
- PSA: 303.86
Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) Related Literature
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Zita Rádai,Tímea Windt,Veronika Nagy,Nóra Zsuzsa Kiss,György Keglevich,Szilárd Tóth New J. Chem., 2019,43, 14028-14035
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Chong-Bin Tian,Ping Lin,Shao-Wu Du J. Mater. Chem. A, 2015,3, 24525-24531
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S. M. North,S. P. Armes Polym. Chem., 2021,12, 4846-4855
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Keun Young Lee,Mi-Jin Jin,Soo-Ghang Ihn,Sungyoung Yun,Xavier Bulliard,Woong Choi,Sang Yoon Lee,Sang-Woo Kim,Jae-Young Choi,Jong Min Kim,Zhong Lin Wang Energy Environ. Sci., 2011,4, 4607-4613
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Xiangping Zhou,Jian Ji,Di Wang,Xuezhi Duan,Gang Qian,De Chen,Xinggui Zhou Chem. Commun., 2015,51, 8853-8856
112028-42-9 (Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)) Related Products
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